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Compound of Interest

Compound Name: Diethylphosphine

Cat. No.: B1582533

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of diethylphosphine (CAS No. 627-
49-6), a versatile organophosphorus compound. This document covers its nomenclature,
physicochemical properties, synthesis, applications in organic chemistry, and safety protocols.

Nomenclature and Identification

Diethylphosphine is a secondary phosphine with the chemical formula (CzHs)2PH.[1] Its
systematic and common names are detailed below.

Identifier Value

CAS Number 627-49-6[1][2]

IUPAC Name diethylphosphane][3]

Synonyms Phosphine, diethyl-[3]

Molecular Formula CaH11P[1]

SMILES CCPCC[2]

InChl Key VZZIJVOCVAZHETD-UHFFFAOYSA-NI[2]

Physicochemical Properties
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The key physical and chemical properties of diethylphosphine are summarized in the
following table. It is a colorless liquid known for being pyrophoric and air-sensitive.

Property Value Source
Molecular Weight 90.10 g/mol [2][3]
Boiling Point 85 °C [1]
Density 0.782 g/mL at 25 °C [2]
Form Colorless liquid [1]
Purity 98-99% [1][2]

Synthesis of Diethylphosphine

A common method for the synthesis of diethylphosphine involves the reduction of a suitable
precursor, such as chlorodiethylphosphine. While a specific detailed protocol for this exact
transformation is not readily available in the searched literature, a generalized experimental
procedure can be outlined based on common organic synthesis practices for the reduction of
chlorophosphines.

Reaction Scheme:
(Cz2H5s)2PCI + 2[H] - (C2Hs)2PH + HCI
Experimental Protocol: Reduction of Chlorodiethylphosphine

This protocol is a representative procedure and requires optimization in a laboratory setting by
trained professionals.

e Materials:
o Chlorodiethylphosphine (1.0 equiv.)[4]
o Reducing agent (e.g., Lithium aluminum hydride, 1.1 equiv.)

o Anhydrous diethyl ether
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o Inert gas (Argon or Nitrogen)
o Quenching solution (e.g., saturated aqueous ammonium chloride)

o Drying agent (e.g., anhydrous sodium sulfate)

e Procedure:

o Reaction Setup: A flame-dried, three-necked round-bottom flask equipped with a magnetic
stir bar, a dropping funnel, and a reflux condenser connected to an inert gas line is
assembled. The entire apparatus is purged with argon or nitrogen.

o Reagent Addition: Anhydrous diethyl ether is added to the flask, followed by the slow
addition of the reducing agent (e.g., LiAlH4). The mixture is stirred and cooled in an ice
bath. A solution of chlorodiethylphosphine in anhydrous diethyl ether is added dropwise
from the dropping funnel, maintaining a low temperature.

o Reaction: After the addition is complete, the reaction mixture is allowed to warm to room
temperature and may be gently refluxed to ensure the reaction goes to completion. The
progress of the reaction should be monitored by an appropriate analytical technique (e.g.,
3P NMR spectroscopy).

o Work-up: Upon completion, the reaction is carefully quenched by the slow, dropwise
addition of a quenching solution at O °C. The resulting mixture is filtered, and the organic
layer is separated.

o Purification: The organic layer is washed with brine, dried over an anhydrous drying agent,
and the solvent is removed under reduced pressure. The crude diethylphosphine is then
purified by vacuum distillation.

Applications in Organic Synthesis

Diethylphosphine is a valuable reagent in organic synthesis, primarily serving as a ligand in
transition metal-catalyzed cross-coupling reactions.[2] Its electron-donating properties and
steric bulk influence the reactivity and selectivity of these transformations.

Key Reactions:
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e Suzuki-Miyaura Coupling: Formation of carbon-carbon bonds between organoboranes and
organic halides.[2]

e Heck Reaction: Vinylation of aryl halides.[2]

e Buchwald-Hartwig Amination: Formation of carbon-nitrogen bonds.[2]

e Sonogashira Coupling: Coupling of terminal alkynes with aryl or vinyl halides.[2]
« Stille Coupling: Coupling of organostannanes with organic halides.[2]

e Negishi Coupling: Coupling of organozinc compounds with organic halides.[2]

« Hiyama Coupling: Coupling of organosilicon compounds with organic halides.[2]

Experimental Workflow and Catalytic Cycle

The following diagrams illustrate the general catalytic cycle for a Suzuki-Miyaura cross-coupling
reaction, a primary application of diethylphosphine, and a typical experimental workflow for
such a reaction.

Catalytic Cycle
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Caption: Catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.
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Caption: Generalized experimental workflow for a Suzuki-Miyaura coupling reaction.
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Safety and Handling

Diethylphosphine is a hazardous chemical and must be handled with extreme caution by
trained personnel in a controlled laboratory environment.

e Hazards:
o Pyrophoric: Spontaneously ignites in air.[2]
o Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[2]
o Corrosive: Causes severe skin burns and eye damage.[2]

e Handling Precautions:

[¢]

Work in a well-ventilated fume hood under an inert atmosphere (e.g., argon or nitrogen).

[¢]

Wear appropriate personal protective equipment (PPE), including flame-retardant lab coat,
safety goggles, face shield, and chemical-resistant gloves.

[e]

Keep away from heat, sparks, open flames, and hot surfaces.

o

Store in a tightly closed container in a cool, dry, and well-ventilated area.
o First Aid Measures:
o Inhalation: Move to fresh air. Call a physician immediately.

o Skin Contact: Immediately remove all contaminated clothing. Rinse skin with water/shower
for at least 15 minutes. Call a physician immediately.

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Call a physician immediately.

o Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician immediately.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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